Cas no 118930-43-1 (2-(4-chlorophenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(4-chlorophenyl)propan-2-yl(methyl)amine
• CAS No: 118930-43-1
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 6421073
• PubChem ID: 21341108
• Update Time: 2025-10-28

2-(4-chlorophenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)propan-2-yl(methyl)amine
• Benzenemethanamine, 4-chloro-N,α,α-trimethyl-
• [2-(4-chlorophenyl)propan-2-yl](methyl)amine
• 118930-43-1
• SCHEMBL5301475
• EN300-1967621

• Inchi： 1S/C10H14ClN/c1-10(2,12-3)8-4-6-9(11)7-5-8/h4-7,12H,1-3H3
• InChI Key： UMLWZRYIMSVDNJ-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)NC)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.038±0.06 g/cm3(Predicted)
• Boiling Point: 232.5±15.0 °C(Predicted)
• pka: 9.53±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-chlorophenyl)propan-2-yl(methyl)amine

Introduction to 2-(4-chlorophenyl)propan-2-yl(methyl)amine (CAS No. 118930-43-1) in Modern Chemical Research

2-(4-chlorophenyl)propan-2-yl(methyl)amine, identified by the chemical abstracts service number 118930-43-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amine derivative, featuring a 4-chlorophenyl group linked to a propan-2-yl(methyl) moiety, has garnered attention due to its structural versatility and potential biological activity. The presence of the chloro substituent on the aromatic ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure, characterized by a tertiary amine functionality, allows for diverse chemical transformations, including nucleophilic substitutions, condensations, and couplings. These reactions are pivotal in the development of novel pharmacophores, particularly in the quest for innovative therapeutic agents. Recent advances in medicinal chemistry have highlighted the utility of such intermediates in designing molecules with enhanced binding affinity and selectivity for biological targets.

In the context of drug discovery, 2-(4-chlorophenyl)propan-2-yl(methyl)amine has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in generating derivatives with potential antimicrobial and anti-inflammatory properties. The chloro group on the phenyl ring facilitates further functionalization, enabling the introduction of additional pharmacological motifs such as heterocycles or polar heads that improve solubility and membrane permeability.

One of the most compelling aspects of this compound is its adaptability in multi-step synthetic routes. Researchers have leveraged its reactivity to develop streamlined protocols for constructing complex scaffolds found in natural products and drug candidates. The tertiary amine also serves as a handle for further derivatization, allowing chemists to fine-tune physicochemical properties such as pKa and lipophilicity. These attributes are critical for optimizing pharmacokinetic profiles, ensuring that lead compounds exhibit favorable absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

The intersection of computational chemistry and experimental synthesis has further illuminated the synthetic potential of CAS No 118930-43-1. Molecular modeling studies have predicted favorable interactions between this amine derivative and biological targets, guiding the rational design of analogs with improved potency. Such computational approaches are increasingly integral to modern drug discovery pipelines, reducing empirical trial-and-error and accelerating the identification of promising candidates.

Recent publications have also underscored the importance of regioselective functionalization in derivatives of this compound. By controlling reaction conditions and catalysts, chemists can achieve precise modifications at specific positions on the aromatic ring or aliphatic chain. This precision is essential for minimizing side reactions and maximizing yield, particularly when scaling up synthetic procedures from lab-scale to industrial production.

The versatility of 2-(4-chlorophenyl)propan-2-yl(methyl)amine extends beyond pharmaceutical applications. Its structural framework is amenable to modifications that yield materials with specialized properties suitable for agrochemicals or specialty chemicals. For example, certain derivatives exhibit herbicidal or fungicidal activity, making them candidates for crop protection formulations. This dual utility underscores the broad impact of such intermediates on multiple sectors within the chemical industry.

As research continues to evolve, new methodologies for synthesizing and functionalizing this compound are being developed. Transition-metal-catalyzed reactions, organocatalysis, and flow chemistry represent just a few examples of innovative approaches that enhance efficiency and sustainability. These advancements not only improve access to CAS No 118930-43-1 but also open doors to exploring its derivatives in yet uncharted areas of science.

In conclusion, 2-(4-chlorophenyl)propan-2-yl(methyl)amine stands as a testament to the ingenuity inherent in modern chemical synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers striving to push the boundaries of drug discovery and material science. As new applications emerge and methodologies mature, this compound will undoubtedly continue to play a pivotal role in shaping the future of chemical innovation.